molecular formula C18H20N4O3S B3003563 N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide CAS No. 1219906-87-2

N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

Cat. No.: B3003563
CAS No.: 1219906-87-2
M. Wt: 372.44
InChI Key: DGXCIGSWIHBAQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C18H20N4O3S and its molecular weight is 372.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a complex organic compound with a unique thieno[3,4-c]pyrazole core. This compound has garnered attention due to its potential biological activities, including antimicrobial and anticancer properties. The following sections will explore its synthesis, biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Synthesis

The molecular formula of the compound is C18H20N4O3SC_{18}H_{20}N_4O_3S with a molecular weight of approximately 372.44 g/mol. The synthesis typically involves multi-step reactions that introduce the thieno[3,4-c]pyrazole core and various functional groups.

Synthetic Route Overview

  • Formation of Thieno[3,4-c]pyrazole Core : Cyclization of appropriate precursors under controlled conditions.
  • Introduction of tert-butyl Group : Alkylation reactions using tert-butyl halides.
  • Functional Group Modifications : Various reactions to introduce the oxobenzo[d]oxazole moiety.

Biological Activity

Research indicates that compounds within this class exhibit a range of biological activities:

Antimicrobial Activity

Studies have shown that similar thienopyrazole derivatives can inhibit the growth of various microorganisms, including:

  • Candida albicans
  • Escherichia coli

These compounds may disrupt microbial cell proliferation through enzyme inhibition.

Anticancer Properties

This compound has been investigated for its potential to inhibit specific kinases involved in cancer cell signaling pathways. This inhibition could lead to reduced tumor growth and enhanced apoptosis in cancer cells.

The compound's mechanism likely involves:

  • Binding to Serine/Threonine Kinases : Modulating their activity affects cellular processes such as growth and differentiation.
  • Anti-inflammatory Effects : By inhibiting cytokine production in macrophages, it may contribute to reduced inflammation.

Case Studies and Research Findings

Several studies have documented the biological effects of thienopyrazole derivatives:

  • Antioxidant Activity : A study assessed the protective effects of thienopyrazole compounds against oxidative stress in Nile fish erythrocytes. Results indicated that these compounds significantly reduced erythrocyte malformations caused by environmental toxins (Bindi et al., 2015) .
    ParametersControl4-Nonyl PhenolThienopyrazole Compound
    Altered Erythrocytes (%)1 ± 0.340.3 ± 4.8712 ± 1.03
  • Inhibition of Enzymes : Research has shown that certain thienopyrazoles selectively inhibit phosphodiesterase (PDE) enzymes linked to allergic and inflammatory diseases .

Comparative Analysis with Related Compounds

The biological activities of this compound can be compared with other structurally similar compounds:

Compound NameStructure FeaturesBiological ActivityUniqueness
N-(pyrazol-5-yl)-2-nitrobenzamidesPyrazole ring with nitro groupAntimicrobialDistinct nitro group enhances activity
N-(tert-butyl)-5-chloro-N-methylthieno[3,4-c]pyrazoleSimilar core structureAnticancer propertiesDifferent substituents alter activity profile
Thienopyridine derivativesPyridine ring integrationCardiovascular effectsVarying effects based on ring structure

Properties

IUPAC Name

N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N4O3S/c1-18(2,3)22-16(11-9-26-10-12(11)20-22)19-15(23)8-21-13-6-4-5-7-14(13)25-17(21)24/h4-7H,8-10H2,1-3H3,(H,19,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DGXCIGSWIHBAQH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)N1C(=C2CSCC2=N1)NC(=O)CN3C4=CC=CC=C4OC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.